1987-50-4(4-Heptylphenol),H0615,F17029

4-Heptylphenol Properties

Names and Identifiers

- 4-n-Heptylphenol
- 4-Heptylphenol
- 4-n-Heptylphenolneat
- 4-heptyl-pheno
- 4-n-Heptyl-Phenol
- PARA-HEPTYLPHENOL
- para-n-heptylphenol
- Phenol,4-heptyl
- p-heptylphenol
- p-n-heptylphenol
- Phenol,4-heptyl-
- 4-(Hept-1-yl)phenol
- 4-Heptylphenol,98%
- 4-heptylphenol
- 4-n-heptylphenol
- P-N-HEPTYLPHENOL
- I743Z35DVB
- W-107667
- DTXSID2037714
- HEPTANYL-P-PHENOL
- CAS-1987-50-4
- 1987-50-4
- AKOS002685653
- NCGC00255407-01
- 72624-02-3
- F17029
- SCHEMBL184174
- Phenol, 4-heptyl-
- 4-Heptyl-phenol
- to_000013
- FT-0618580
- EINECS 217-862-0
- p-heptyl phenol
- UNII-I743Z35DVB
- CHEMBL149752
- Tox21_301548
- AS-47932
- DTXCID209036
- DB03941
- H0615
- MFCD00041751
- 34D - WFD D
- EINECS 276-743-1
- CHEBI:34438
- NS00015628
- PHENOL, P-HEPTYL-
- BIDD:ER0405
- NCGC00249614-01
- A814024
- Q27094802
- p-Hydroxyheptylbenzene
- EC 276-743-1
- SGCUT00006
- 4-Heptylphenol #
- P-HYDROXY-N-HEPTYLBENZENE
- 4-Heptylphenol, AldrichCPR
- +Expand
- MDL： MFCD00041751
- InChIKey： KNDDEFBFJLKPFE-UHFFFAOYSA-N
- Inchi： 1S/C13H20O/c1-2-3-4-5-6-7-12-8-10-13(14)11-9-12/h8-11,14H,2-7H2,1H3
- SMILES： CCCCCCCC1=CC=C(C=C1)O

Computed Properties

Exact Mass: 192.15100
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 6
Monoisotopic Mass: 192.151
Heavy Atom Count: 14
Complexity: 125
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 20.2A^2

Experimental Properties

LogP: 3.90510
PSA: 20.23000
Refractive Index: 1.506-1.508
Boiling Point: 156 °C (9 mmHg)
Melting Point: 26-28 °C
Flash Point: 156°C/9mm
Color/Form: solid
Solubility: Not determined
Density: 0.9402 (estimate)

4-Heptylphenol Security Information

Symbol: GHS05
Safety Term：8
Safety Instruction： S45-S36/37/39-S26
Packing Group：III
Packing Group：III
Risk Phrases：R34
Hazard Level：8
Dangerous goods sign： C
Hazardous Material transportation number：2430
Hazard Statement： H314
Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
Prompt：dangerous
PackingGroup：III
Risk Phrases： 34-41
TSCA：Yes
HazardClass：8

4-Heptylphenol Customs Data

HS CODE：29071990

4-Heptylphenol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002C6D-1g	Phenol, 4-heptyl-	1987-50-4	95%	1g	$68.00
A2B Chem LLC	AB08293-1g	4-Heptylphenol	1987-50-4	98%	1g	$41.00	2024-04-20
Aaron	AR002CEP-1g	Phenol, 4-heptyl-	1987-50-4	98%	1g	$8.00
abcr	AB116991-5 g	4-n-Heptylphenol, 98%; .	1987-50-4	98%	5g	€96.50	2023-05-10
Alichem	A019146476-100g	4-Heptylphenol	1987-50-4	95%	100g	$423.28	2023-09-02
Chemenu	CM280057-100g	4-Heptylphenol	1987-50-4	95%	100g	$381
eNovation Chemicals LLC	D755506-25g	Phenol, 4-heptyl-	1987-50-4	98.0%	25g	$280	2022-06-10
TRC	H285813-250mg	4-Heptylphenol	1987-50-4		250mg	$ 81.00	2023-09-07
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A15407-1g	4-n-Heptylphenol, 98+%	1987-50-4	98+%	1g	￥422.00	2023-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H132819-1g	4-Heptylphenol	1987-50-4	≥98.0%(GC)	1g	¥205.90	2023-09-02

4-Heptylphenol Suppliers

Hubei Baidu Chemistry Co.,Ltd.

Audited Supplier

(CAS:1987-50-4)

MR./MRS.:PENG XING

Phone:18871490324

Email:1400878899@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1987-50-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:1987-50-4)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Cas no 1987-50-4 (4-Heptylphenol)

4-Heptylphenol Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-Heptylphenol Security Information

4-Heptylphenol Customs Data

4-Heptylphenol Price

4-Heptylphenol Suppliers

4-Heptylphenol Related Literature

Related Categories

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